Cas no 1803675-59-3 (2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1803675-59-3
• MF: C₈H₂F₇NO₃
• MW: 293.095206737518
• CID: 4830803
• Update Time: 2025-10-21

2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H2F7NO3/c9-5-3(6(17)18)4(19-8(13,14)15)2(1-16-5)7(10,11)12/h1H,(H,17,18)
• InChI Key： QFYBCRUQQDLXQY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C(=O)O)C=1OC(F)(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1803675-59-3)

The compound 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1803675-59-3) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple fluorine atoms and a carboxylic acid group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel enzyme inhibitors and small-molecule therapeutics.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The presence of trifluoromethoxy and trifluoromethyl groups in this compound further enhances its lipophilicity, a critical factor in drug design. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to improve pharmacokinetic properties.

The synthesis of 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid typically involves multi-step reactions, including halogenation and carboxylation processes. Its CAS No. 1803675-59-3 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug discovery. Laboratories specializing in organofluorine chemistry often highlight this compound as a key building block for heterocyclic scaffolds.

From an industrial perspective, the compound’s stability under various conditions makes it suitable for scale-up synthesis. Its applications extend to crop protection chemicals, where fluorinated pyridines are known to exhibit herbicidal and insecticidal activities. This dual utility in pharmaceuticals and agrochemicals underscores its versatility, a topic frequently discussed in green chemistry forums.

Environmental and regulatory considerations are also pivotal when working with fluorinated compounds. While 2-Fluoro-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylic acid is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers often inquire about its solubility and storage conditions, which are critical for experimental reproducibility.

In summary, CAS No. 1803675-59-3 represents a cutting-edge example of how fluorine substitution can optimize molecular properties for diverse applications. Its integration into drug discovery pipelines and agrochemical formulations positions it as a compound of enduring scientific and commercial interest.